2-(1,3-diphenyl-1H-pyrazol-4-yl)chromeno[3,4-d]imidazol-4(1H)-one

• IUPAC Name: 2-(1,3-diphenylpyrazol-4-yl)-3H-chromeno[3,4-d]imidazol-4-one
• InChI: InChI=1S/C25H16N4O2/c30-25-23-22(18-13-7-8-14-20(18)31-25)26-24(27-23)19-15-29(17-11-5-2-6-12-17)28-21(19)16-9-3-1-4-10-16/h1-15H,(H,26,27)
• InChI Key: QJFWNRJFSPPHRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C=C2C3=NC4=C(N3)C(=O)OC5=CC=CC=C54)C6=CC=CC=C6
• Molecular Formula: C25H16N4O2
• Molecular Weight: 404.4 g/mol

Description

2-(1,3-diphenyl-1H-pyrazol-4-yl)chromeno[3,4-d]imidazol-4(1H)-one is a compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that consists of a pyrazole ring, a chromene ring, and an imidazole ring. This compound has been synthesized using different methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 2-(1,3-diphenyl-1H-pyrazol-4-yl)chromeno[3,4-d]imidazol-4(1H)-one is not fully understood. However, it has been suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis, which is a programmed cell death. It may also inhibit the growth of bacteria and fungi by disrupting their cell membranes. Furthermore, this compound may exhibit fluorescence properties due to its ability to absorb and emit light.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(1,3-diphenyl-1H-pyrazol-4-yl)chromeno[3,4-d]imidazol-4(1H)-one have been extensively studied. It has been reported to exhibit cytotoxic effects on cancer cells and antimicrobial effects on bacteria and fungi. Furthermore, this compound has been shown to exhibit fluorescence properties, which may have potential applications in the field of optoelectronics.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(1,3-diphenyl-1H-pyrazol-4-yl)chromeno[3,4-d]imidazol-4(1H)-one in lab experiments is its potential applications in various fields of scientific research. However, one of the limitations of using this compound is its relatively high cost, which may limit its use in some experiments.

Future Directions

There are several future directions for the research of 2-(1,3-diphenyl-1H-pyrazol-4-yl)chromeno[3,4-d]imidazol-4(1H)-one. One of the future directions is the development of more efficient and cost-effective synthesis methods. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research. Furthermore, the potential toxicity of this compound should be investigated to ensure its safety for use in lab experiments. Finally, the potential applications of this compound in the field of optoelectronics should be further explored.

Synthesis Methods

The synthesis of 2-(1,3-diphenyl-1H-pyrazol-4-yl)chromeno[3,4-d]imidazol-4(1H)-one has been reported using different methods. One of the commonly used methods is the reaction of 2-aminobenzophenone, 4-phenyl-3-buten-2-one, and 1,3-diphenyl-1H-pyrazole-4-carbaldehyde in the presence of a base such as potassium carbonate in ethanol. The reaction mixture is stirred at room temperature for several hours, and the resulting product is purified using column chromatography.

Scientific Research Applications

2-(1,3-diphenyl-1H-pyrazol-4-yl)chromeno[3,4-d]imidazol-4(1H)-one has potential applications in various fields of scientific research. It has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied as a potential antibacterial and antifungal agent due to its ability to inhibit the growth of bacteria and fungi. Additionally, this compound has been studied for its potential applications in the field of optoelectronics due to its fluorescence properties.